Cas no 2150135-67-2 (tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate)

Tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate is a protected piperazine derivative featuring a 4-ethylcyclohexyl substituent at the 3-position. The tert-butyloxycarbonyl (Boc) group provides stability and facilitates selective deprotection under mild acidic conditions, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The ethylcyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. This compound is particularly useful in peptide mimetics and drug discovery, where controlled functionalization of the piperazine ring is required. Its crystalline nature ensures consistent purity, while the Boc group allows for straightforward downstream modifications. Suitable for use in medicinal chemistry research and as a building block for complex molecular architectures.
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate structure
2150135-67-2 structure
Product Name:tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
CAS No:2150135-67-2
MF:C17H32N2O2
MW:296.448184967041
CID:5992177
PubChem ID:165662729
Update Time:2025-05-19

tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
    • EN300-1891456
    • 2150135-67-2
    • Inchi: 1S/C17H32N2O2/c1-5-13-6-8-14(9-7-13)15-12-19(11-10-18-15)16(20)21-17(2,3)4/h13-15,18H,5-12H2,1-4H3
    • InChI Key: WFAQPKPFHQBDLF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNC(C1)C1CCC(CC)CC1)=O

Computed Properties

  • Exact Mass: 296.246378268g/mol
  • Monoisotopic Mass: 296.246378268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 41.6Ų

tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1891456-0.05g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
0.05g
$888.0 2023-09-18
Enamine
EN300-1891456-0.1g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
0.1g
$930.0 2023-09-18
Enamine
EN300-1891456-0.25g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
0.25g
$972.0 2023-09-18
Enamine
EN300-1891456-0.5g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
0.5g
$1014.0 2023-09-18
Enamine
EN300-1891456-1.0g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
1g
$1357.0 2023-06-02
Enamine
EN300-1891456-2.5g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
2.5g
$2071.0 2023-09-18
Enamine
EN300-1891456-5.0g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
5g
$3935.0 2023-06-02
Enamine
EN300-1891456-10.0g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
10g
$5837.0 2023-06-02
Enamine
EN300-1891456-1g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
1g
$1057.0 2023-09-18
Enamine
EN300-1891456-5g
tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate
2150135-67-2
5g
$3065.0 2023-09-18

Additional information on tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate

Professional Introduction to tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate (CAS No. 2150135-67-2)

Tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2150135-67-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine derivative class, a structural motif widely recognized for its pharmacological versatility. The presence of a tert-butyl group and an ethylcyclohexyl side chain in its molecular framework imparts unique physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate consists of a piperazine ring substituted at the 3-position with a tert-butyl carboxylate moiety, while the 4-position of the cyclohexyl ring is linked to an ethyl group. This specific arrangement contributes to its solubility profile and interaction potential with biological targets. The compound’s stereochemistry, particularly the configuration of the cyclohexane ring, plays a crucial role in determining its biological activity and metabolic stability.

In recent years, piperazine derivatives have been extensively studied due to their broad spectrum of biological activities, including antipsychotic, antidepressant, antihistaminic, and anti-inflammatory effects. The tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability, while the ethylcyclohexyl moiety introduces steric hindrance that may modulate binding affinity to specific receptors. These features make tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate a compelling scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and structure-based drug design have facilitated the exploration of such derivatives. Molecular docking studies have suggested that this compound may interact with various protein targets, including neurotransmitter receptors and ion channels. For instance, preliminary simulations indicate potential binding to serotonin receptors (5-HT1A and 5-HT2A), which are implicated in mood regulation and cognitive processes. Such interactions could underpin its potential applications in treating neurological disorders.

The synthesis of tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors like piperazine and cyclohexanone derivatives. The introduction of the tert-butyl carboxylate group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing both cost and environmental impact.

From a medicinal chemistry perspective, the optimization of this compound’s pharmacokinetic properties is a key focus. The balance between lipophilicity and polarizability influences its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Researchers are exploring analogs with modified side chains to enhance selectivity and reduce off-target effects. For example, replacing the ethyl group with other alkyl or aryl substituents could alter binding affinities without significantly compromising activity.

Current research trends also emphasize the importance of green chemistry principles in drug development. Sustainable synthetic methodologies are being adopted to minimize waste and hazardous byproducts. Techniques such as flow chemistry and biocatalysis are being integrated into the synthesis of complex molecules like tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate, aligning with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The potential therapeutic applications of this compound are broadening as new research emerges. Studies suggest that it may exhibit neuroprotective effects by modulating glutamate receptor activity or inhibiting enzymes involved in neuroinflammation. Additionally, its structural features could make it useful in developing treatments for pain management or as an adjuvant in combination therapies. Clinical trials are underway to evaluate its efficacy in preclinical models before human testing can begin.

The role of analytical chemistry in characterizing this compound cannot be overstated. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are essential tools for confirming purity and identifying impurities. These techniques ensure that the compound meets stringent quality standards before it is advanced to further stages of development.

In conclusion,tert-butyl 3-(4-ethylcyclohexyl)piperazine-1-carboxylate (CAS No. 2150135-67-2) represents a significant advancement in piperazine-based drug design. Its unique structural features offer potential benefits in terms of pharmacological activity and physicochemical properties. As research progresses, this compound is poised to contribute valuable insights into therapeutic strategies across multiple disease areas. Continued investigation into its synthesis, mechanism of action, and clinical efficacy will further solidify its role as a key player in modern medicinal chemistry.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.